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Compound of Interest

Compound Name: 5-Azido Oseltamivir-d3
Cat. No.: B1163522
Get Quote
\ J

Executive Summary

5-Azido Oseltamivir-d3 is a specialized stable isotope-labeled chemical probe used primarily
as an internal standard in mass spectrometry (LC-MS/MS) and as a functionalized intermediate
for "click chemistry" (CUAAC) applications in neuraminidase profiling.[1]

This guide defines the solubility parameters, stability protocols, and preparation workflows for
this compound. The critical takeaway is that while the compound is soluble in both Methanol
(MeOH) and Dimethyl Sulfoxide (DMSO), the choice of solvent dictates the stability and
downstream application of the analyte.

¢ Primary Stock Solvent: DMSO (Recommended for long-term storage and high concentration
>10 mM).[1]

* Working/Injection Solvent: Methanol (Recommended for LC-MS dilution and immediate
reactivity).[1]

Part 1: Chemical Profile & Physicochemical
Properties|[1]
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To understand the solubility behavior, we must analyze the functional groups. 5-Azido
Oseltamivir-d3 differs from the parent drug (Oseltamivir Phosphate) by the presence of an
azido group (

) replacing the amino group, and the deuterium labeling (typically on the ethyl side chain).[1]

Compound Specifications

Property Specification
Compound Name 5-Azido Oseltamivir-d3 (Ethyl ester form)
Core Structure Cyclohexene carboxylate scaffold

Azide (

), Ethyl Ester (
Key Functional Groups
), Acetamido (

)

Deuterium (
Isotope Labeling
), typically on the ethyl ether side chain

Molecular Weight ~341.4 g/mol (Parent ~338.4 + 3 Da for d3)

Physical State Off-white to pale yellow solid

] Moderate (Lipophilic ethyl ester + Polar
Polarity _ _
acetamido/azide)

Solubility Data Table

Note: Values are derived from physicochemical properties of the non-deuterated analog, as
isotope effects on solubility are negligible.
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Solvent

Solubility Limit
(Approx.)

Suitability

Primary Use Case

DMSO

~30 mg/mL (88 mM)

Excellent

Primary Stock
Solution; Long-term

storage at -20°C.

Methanol

~15-20 mg/mL

Good

Working standards;
LC-MS injection

preparation.[1]

Ethanol

~10-15 mg/mL

Moderate

Alternative to MeOH if

toxicity is a concern.

Water/PBS

<1 mg/mL*

Poor

Not recommended for
stock. Requires co-
solvent (e.g., 10%
DMSO) to dissolve.

Chloroform

Soluble

Good

Synthetic extraction;
Avoid if trace sodium

azide is present.

Critical Note on Salt vs. Free Base: 5-Azido Oseltamivir is typically supplied as the neutral ethyl

ester (free base), not the phosphate salt. This explains its high solubility in organic solvents

(DMSO/MeOH) and poor solubility in pure aqueous buffers compared to commercial Tamiflu

(Oseltamivir Phosphate).

Part 2: Solubility Dynamics (Methanol vs. DMSO)

The Case for DMSO (Dimethyl Sulfoxide)

Mechanism: DMSO is a polar aprotic solvent with a high dielectric constant and strong dipole

moment. It effectively solvates the polar acetamido region and the lipophilic ethyl ester tail
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without donating protons.

e Why use it: It prevents aggregation of the hydrophobic regions, allowing for high-
concentration stocks (up to 30 mg/mL).

« Stability: DMSO is chemically inert toward the azide group under storage conditions (-20°C).
[1] It has a high freezing point (18.5°C), meaning stocks are solid in the freezer, minimizing
degradation reactions.

The Case for Methanol (MeOH)

Mechanism: Methanol is a polar protic solvent. It can hydrogen bond with the carbonyl oxygens
and the acetamido nitrogen.

o Why use it: It is volatile and compatible with Electrospray lonization (ESI) in mass
spectrometry. Unlike DMSO, it evaporates easily, preventing ion suppression in LC-MS.[1]

o Risk Factor: Methanol is nucleophilic. While the azide is relatively stable, long-term storage
in protic solvents can sometimes lead to slow transesterification or solvolysis if traces of
acid/base are present.

Visualization: Solvent Decision Matrix

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5-Azido-Oseltamivir
https://pubchem.ncbi.nlm.nih.gov/compound/5-Azido-Oseltamivir
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1163522?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Start: 5-Azido Oseltamivir-d3 Solid

What is the downstream application?

Biobanking

Analytical

Long-term Storage / Stock Immediate Analysis / Reaction
(> 1 month) (< 24 hours)

Use DMSO Use Methanol
(Conc: 10-30 mg/mL) (Conc: 0.1-1 mg/mL)

For Bioassay

Dilute into Aqueous Buffer Direct LC-MS Injection
(Keep DMSO < 1%) or Click Chemistry

Click to download full resolution via product page
Figure 1: Decision matrix for selecting the appropriate solvent based on experimental intent.
Part 3: Preparation Protocols

Protocol A: Preparation of Primary Stock Solution (10
mM in DMSO)

Use this protocol for creating a master stock to be aliquoted and frozen.[1]
Reagents:
e 5-Azido Oseltamivir-d3 (Solid)[1][2]

e Anhydrous DMSO (Grade: 299.9%, Mass Spec grade preferred)
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Procedure:

Equilibration: Allow the vial of solid 5-Azido Oseltamivir-d3 to reach room temperature
before opening. This prevents condensation of atmospheric moisture, which degrades the
ester.

Weighing: Weigh approx. 3.4 mg of the solid into a clean, amber glass vial. (Exact mass
depends on the specific MW on the Certificate of Analysis).

Calculation: Calculate the volume of DMSO required for 10 mM concentration.

[1]

Dissolution: Add the calculated volume of DMSO.

Agitation: Vortex gently for 30 seconds. If particulates remain, sonicate in a water bath at
room temperature for 1 minute. Do not heat.

Inspection: Ensure the solution is perfectly clear.

Storage: Aliquot into small volumes (e.g., 50 pL) to avoid freeze-thaw cycles. Store at -20°C
or -80°C.

Protocol B: Preparation of Working Standard (in
Methanol)

Use this protocol for LC-MS calibration curves.[1]

Procedure:

Thaw a DMSO stock aliquot (from Protocol A).
Pipette the required amount of DMSO stock into a volumetric flask containing Methanol.

Example: To make a 100 pM working solution, add 10 pL of 20 mM DMSO stock to 990 pL of
Methanol.

Vortex to mix.
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e Usage: Use within the same day. Do not store dilute methanolic solutions for >1 week.

Part 4: Safety & Stability (The "Azide" Factor)[1]
Azide Handling Precautions

While 5-Azido Oseltamivir is a stable organic azide (obeying the "Rule of Six" where

), specific precautions are required:

 Light Sensitivity: Organic azides can decompose to nitrenes under UV light. Always use
amber vials or wrap containers in aluminum foil.

o Halogenated Solvents: While soluble in chloroform/DCM, avoid using these solvents if there
is any risk of unreacted sodium azide residue from the synthesis, as this can form explosive
di-azidomethane.[3][4] Stick to DMSO/MeOH for safety.

e Metal Contact: Do not use metal spatulas. Azides can react with heavy metals (Copper,
Lead) to form shock-sensitive metal azides.[1][5][6] Use plastic or glass tools.

Deuterium Exchange

The -d3 label is typically on the ethyl ether side chain (

).[1] These C-D bonds are non-exchangeable in standard protic solvents (MeOH/Water).
Therefore, Methanol-d4 is NOT required; standard HPLC-grade Methanol is sufficient.[1]

Part 5: Scientific Workflow Visualization

Solid Reagent . . Dissolve in DMSO S . Aliquot & Freeze Dilute in MeOH Application:
(Store -20°C, Dark) Vel (Psils Sy (Primary Stock) Qs Visielisiezs (-80°C) (Working Soln) LC-MS or Click Chem

Click to download full resolution via product page

Figure 2: End-to-end workflow for handling 5-Azido Oseltamivir-d3 from solid state to
application.
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» University of Pittsburgh. (2013). Safe Handling of Azides. Department of Environmental
Health and Safety. Retrieved from [Link]

e Koh, Y. etal. (2018). Activity-based protein profiling of influenza neuraminidase. (Contextual
reference for Azido-Oseltamivir usage).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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